Cas no 16435-04-4 (2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol)
![2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol structure](https://www.kuujia.com/scimg/cas/16435-04-4x500.png)
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-hydroxy-3-methoxy-, phenylhydrazone
- vanilline phenylhydrazone
- 2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
- SR-01000076259-1
- 16435-04-4
- MLS001194958
- 2-methoxy-4-[(E)-(phenylhydrazinylidene)methyl]phenol
- Vanillinphenylhydrazon
- AKOS001263468
- SR-01000076259
- F0777-0279
- 2-methoxy-4-[(E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
- (E)-2-methoxy-4-((2-phenylhydrazono)methyl)phenol
- SMR000554592
- 4-hydroxy-3-methoxybenzaldehyde phenylhydrazone
-
- Inchi: InChI=1S/C14H14N2O2/c1-18-14-9-11(7-8-13(14)17)10-15-16-12-5-3-2-4-6-12/h2-10,16-17H,1H3/b15-10+
- InChI Key: BYJHTDOYXMLKFQ-XNTDXEJSSA-N
- SMILES: COC1=C(C=CC(=C1)C=NNC2=CC=CC=C2)O
Computed Properties
- Exact Mass: 242.105527694g/mol
- Monoisotopic Mass: 242.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 53.8Ų
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0777-0279-5mg |
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol |
16435-04-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F0777-0279-25mg |
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol |
16435-04-4 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F0777-0279-4mg |
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol |
16435-04-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
Life Chemicals | F0777-0279-3mg |
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol |
16435-04-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F0777-0279-15mg |
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol |
16435-04-4 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F0777-0279-2μmol |
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol |
16435-04-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F0777-0279-10mg |
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol |
16435-04-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0777-0279-10μmol |
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol |
16435-04-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F0777-0279-5μmol |
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol |
16435-04-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F0777-0279-20μmol |
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol |
16435-04-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 |
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol Related Literature
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Zhong'an Li,Tenglin Ye,Sun Tang,Can Wang,Dongge Ma,Zhen Li J. Mater. Chem. C, 2015,3, 2016-2023
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Jiecai Fu,Junli Zhang,Yong Peng,Changhui Zhao,Yongmin He,Zhenxing Zhang,Xiaojun Pan,Nigel J. Mellors,Erqing Xie Nanoscale, 2013,5, 12551-12557
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Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
Additional information on 2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
2-Methoxy-4-[ (1E)-(2-Phenylhydrazin-1-Ylidene)Methyl ]Phenol: A Comprehensive Overview
2-Methoxy-4-[ (1E)-(2-Phenylhydrazin-1-Ylidene)Methyl ]Phenol, also known by its CAS registry number CAS No. 16435-04-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenol moiety with a methoxy group and a hydrazone functionality. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and chemical synthesis.
The synthesis of 2-methoxy-4-[ (1E)-(2-phenylhydrazin-1-yldene)methyl ]phenol typically involves the condensation of a substituted phenol with a hydrazine derivative under appropriate conditions. Recent studies have explored the optimization of this synthesis to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles. These advancements have not only improved the production efficiency but also reduced the environmental footprint associated with its manufacture.
One of the most promising areas of research involving this compound is its biological activity. Preliminary in vitro studies have demonstrated that 2-methoxy-4-[ (1E)-(2-phenylhydrazin-1-yldene)methyl ]phenol exhibits significant antioxidant properties, making it a potential candidate for anti-inflammatory and neuroprotective agents. Furthermore, recent investigations have highlighted its ability to modulate key cellular pathways involved in cancer progression, suggesting its potential as an anticancer therapeutic agent.
In addition to its biological applications, this compound has shown promise in material science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a building block for metalloorganic frameworks (MOFs) and other advanced materials. These materials hold potential applications in gas storage, catalysis, and sensing technologies.
Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of CAS No. 16435-04-4. Quantum mechanical calculations have revealed that the compound's electronic structure is highly sensitive to environmental factors, which could be exploited for designing stimuli-responsive materials. Moreover, molecular docking studies have identified potential binding sites on various proteins, further underscoring its therapeutic potential.
In conclusion, 2-methoxy-4-[ (1E)-(2-phenylhydrazin-1-yldene)methyl ]phenol, or CAS No. 16435-04-4, represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research breakthroughs, positions it as a valuable tool in drug discovery, material science, and chemical innovation.
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